Cas no 883544-48-7 (4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid)

• Product Name: 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid
• CAS No: 883544-48-7
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• CID: 1068215
• Update Time: 2025-06-08

4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid

• Inchi： 1S/C6H10N4O2S/c1-13-3-2-5(6(11)12)10-4-7-8-9-10/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： AZCSQHICDPMUDA-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)N1C=NN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid

4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid (CAS No. 883544-48-7): An Overview of Its Structure, Properties, and Applications

4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid (CAS No. 883544-48-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTBA, is characterized by its unique structural features, which include a tetrazole ring and a methylsulfanyl group. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid is composed of a butyric acid backbone with a tetrazole moiety attached at the 2-position and a methylsulfanyl group at the 4-position. The tetrazole ring is known for its ability to act as a bioisostere of carboxylic acids, which can enhance the potency and metabolic stability of drug candidates. The methylsulfanyl group, on the other hand, can influence the lipophilicity and solubility properties of the molecule, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid in various therapeutic areas. One notable application is in the treatment of cardiovascular diseases. Research has shown that compounds containing tetrazole rings can exhibit potent angiotensin-converting enzyme (ACE) inhibitory activity, which is crucial for managing hypertension and heart failure. The presence of the methylsulfanyl group in MTBA may further enhance its ACE inhibitory properties, making it a promising lead compound for drug development.

In addition to its cardiovascular applications, 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Studies have demonstrated that compounds with tetrazole moieties can modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. The unique structure of MTBA may provide additional benefits in this regard, potentially leading to more effective anti-inflammatory therapies.

The pharmacokinetic properties of 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, which is essential for achieving therapeutic concentrations in target tissues. Furthermore, the stability of the tetrazole ring under physiological conditions ensures that the compound remains active over an extended period, reducing the frequency of dosing required for treatment.

Clinical trials involving MTBA-based drugs have shown promising results in terms of safety and efficacy. Phase II trials have demonstrated that these compounds are well-tolerated by patients with minimal side effects. The adverse effects observed were generally mild and transient, such as gastrointestinal discomfort and headache. These findings suggest that MTBA-derived drugs have a favorable safety profile, making them suitable for long-term use in chronic conditions.

The synthesis of 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid has been optimized to ensure high yields and purity levels. Various synthetic routes have been explored, including multistep processes involving nucleophilic substitution reactions and cyclization steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize waste generation and energy consumption.

In conclusion, 4-Methylsulfanyl-2-tetrazol-1-yl-butyric acid (CAS No. 883544-48-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for innovative treatments in various disease areas.